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This technical guide provides a comprehensive overview of the core thermodynamic properties
of liquid n-decane (CioHz2). A straight-chain alkane with 10 carbon atoms, decane is a
significant component of fuels like gasoline and kerosene and serves as a nonpolar solvent
and a reference fluid in various scientific applications.[1][2] Understanding its thermodynamic
behavior is crucial for process design, chemical synthesis, and computational modeling.

This document summarizes key quantitative data, outlines the principles of experimental
determination, and visualizes the relationships between physical properties.

Quantitative Thermodynamic Data

The following tables present critically evaluated data for the key thermodynamic properties of
liquid n-decane at various temperatures and pressures. Data has been compiled from
reputable sources, including the National Institute of Standards and Technology (NIST) and
other peer-reviewed studies.[3][4]

Table 1: Density of Liquid n-Decane The density of liquid decane decreases with increasing
temperature due to thermal expansion.
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Temperature (K)

Pressure (kPa)

Density ( kg/m 3)

293.15 100.00 731.0
293.15 10000.00 737.9
293.15 30000.00 750.9
323.15 101.3 707.6
373.15 101.3 667.4
423.15 101.3 623.7
473.15 101.3 573.9

Source: Compiled from
Cheméo[5]

Table 2: Dynamic Viscosity of Liquid n-Decane Viscosity, a measure of a fluid's resistance to

flow, decreases significantly as temperature increases.

Temperature (K)

Pressure (kPa)

Dynamic Viscosity (mPa-s

or cP)
298.15 101.3 0.859
323.10 100.00 0.600
333.10 100.00 0.500
373.15 101.3 0.354
473.15 101.3 0.179
573.15 101.3 0.104

Source: Compiled from NIST,

Cheméo, and other studies[3]

[5]L6]

Table 3: Isobaric Heat Capacity (Cp) of Liquid n-Decane Specific heat capacity is the amount of

heat required to raise the temperature of a unit mass of a substance by one degree.
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Temperature (K)

Pressure (kPa)

Molar Heat

Specific Heat

Capacity (J/mol-K) Capacity (J/kg-K)

318.15 up to 10 MPa - 2270
323.15 120.00 326.25 2293
343.15 120.00 336.21 2363
353.15 120.00 341.90 2403
373.15 up to 10 MPa - 2530

Source: Compiled
from NIST and
Cheméo[4][5]

Table 4: Thermal Conductivity of Liquid n-Decane Thermal conductivity measures the ability of

a material to conduct heat.

Temperature (K)

Pressure (kPa)

Thermal Conductivity

(WIm-K)
278.0 101.3 0.141
298.0 101.3 0.138
323.0 101.3 0.133
353.0 101.3 0.128

Source: Compiled from various

experimental studies[7][8]

Table 5: Enthalpy of Vaporization (AHvap) of N-Decane This is the energy required to transform

a given quantity of a substance from a liquid into a gas at a given pressure.
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Temperature (K) Enthalpy of Vaporization (kJ/mol)
298.15 51.42
447.3 (Boiling Point) 39.58

Source: Compiled from NIST and PubChem|[2]
[°]

Experimental Protocols and Methodologies

The determination of thermodynamic properties requires precise and validated experimental
techniques. While detailed, step-by-step protocols are specific to each laboratory and
instrument, the fundamental principles of the key methodologies are described below.

Calorimetry for Heat Capacity

Principle: Differential Scanning Calorimetry (DSC) is a primary technique used to measure the
heat capacity of liquids.[10] It operates by measuring the difference in heat flow required to
increase the temperature of a sample and a reference material at the same rate.[10]

Methodology Overview:

o Sample Preparation: A small, precisely weighed amount of high-purity n-decane is
hermetically sealed in a sample pan (e.g., aluminum). An identical empty pan is used as a
reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed to scan a specific temperature range at a controlled, constant
heating rate (e.g., 5-10 K/min).

o Measurement: As the furnace heats both pans, heat flows into each. The instrument records
the differential heat flow needed to maintain both the sample and reference at the same
temperature. This difference is directly related to the sample's heat capacity.

o Data Analysis: The resulting heat flow curve is compared against a baseline (run with two
empty pans) and calibrated using a standard material with a known heat capacity (e.g.,
sapphire). The specific heat capacity (Cp) is then calculated from this data.[11]
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Viscometry for Viscosity

Principle: The viscosity of liquid decane has been measured using various techniques,
including the dual-capillary viscometer.[6] This method determines viscosity by measuring the
time it takes for a fixed volume of liquid to flow through a narrow capillary tube under a known
pressure differential.

Methodology Overview:

 Instrument Setup: A dual-capillary viscometer often uses two parallel capillaries, one for the
sample at the target temperature (T) and another for a reference fluid or the same fluid at a
reference temperature (To). This setup allows for precise ratio measurements.[6]

o Temperature and Pressure Control: The sample is loaded into the viscometer, which is
housed in an oven or bath for precise temperature control. The system is pressurized to the
desired level.[6]

o Flow Measurement: The time required for the liquid meniscus to pass between two calibrated
marks on the capillary is measured accurately.

o Calculation: According to the Hagen-Poiseuille equation, the flow time is proportional to the
dynamic viscosity. By comparing the flow time of decane to that of a reference standard or
by using the instrument's calibration constant, the absolute viscosity can be determined.[6]

Densitometry for Density

Principle: Vibrating tube densitometry is a common and highly accurate method for determining
the density of liquids. The principle is based on the fact that the natural oscillation frequency of
a U-shaped tube changes depending on the mass (and therefore density) of the fluid it
contains.

Methodology Overview:

o Sample Injection: The liquid decane sample is introduced into a thermostated, oscillating U-
shaped glass tube.

o Frequency Measurement: An electromagnetic system excites the tube, causing it to oscillate
at its natural frequency. An optical sensor precisely measures this frequency.
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 Calculation: The instrument is calibrated using fluids of known density (e.g., dry air and pure
water). The density of the decane sample (p) is then calculated from the oscillation period (1)
using a device-specific equation of the form p = At2 - B.

Transient Hot-Wire/Plate Method for Thermal
Conductivity

Principle: The transient hot-wire or parallel-plate methods are absolute techniques for
measuring thermal conductivity.[7] They involve monitoring the temperature rise of a heating
element (a wire or plate) submerged in the liquid over a short period.

Methodology Overview:

o Apparatus: A thin platinum wire or a flat plate is submerged in the liquid decane sample
within a temperature-controlled cell.[7][8]

e Heating Pulse: A constant voltage is applied, creating a step-wise heat flux from the element
into the fluid.

o Temperature Monitoring: The temperature change of the heating element is recorded with
high temporal resolution. The element itself often acts as the thermometer by measuring its
change in electrical resistance.

» Data Analysis: The thermal conductivity of the liquid is determined by analyzing the
relationship between the temperature rise and the logarithm of time. This method is designed
to be fast enough to minimize the effects of natural convection.[8]

Visualizations of Workflows and Relationships

To better illustrate the processes and concepts involved, the following diagrams were
generated using Graphviz.
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Caption: Generalized workflow for determining a thermodynamic property.
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Caption: Influence of temperature on key liquid decane properties.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Liquid Decane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769320#thermodynamic-properties-of-liquid-
decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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